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Compound of Interest

Compound Name: N-nitroso-clozapine
CAS No.: 156632-03-0
Cat. No.: B16350496
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structures and
properties of two N-nitroso derivatives of clozapine: N-nitroso-desmethyl-clozapine and N-
nitroso-clozapine. These compounds are primarily recognized as potential impurities in the
manufacturing of the atypical antipsychotic drug clozapine. This document summarizes their
known chemical and physical properties, discusses their potential biological significance in the
context of nitrosamine impurities, and provides information on related compounds to infer
potential biological activities.

Chemical Structures and Identification

Two primary N-nitroso derivatives of clozapine have been identified, differing by the site of
nitrosation.

o N-nitroso-desmethyl-clozapine (Clozapine EP Impurity C): Nitrosation occurs on the
piperazine ring nitrogen of desmethyl-clozapine.
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* N-nitroso-clozapine: Nitrosation occurs on the nitrogen atom of the dibenzodiazepine ring

system of clozapine.

The structural details and identifiers for these compounds are presented below.

Table 1: Chemical Identification of N-nitroso-clozapine Derivatives

N-nitroso-desmethyl-

Identifier . N-nitroso-clozapine
clozapine
8-chloro-11-(4-
8-chloro-11-(4- ) ) )
_ ) ] methylpiperazin-1-yl)-5-nitroso-
IUPAC Name nitrosopiperazin-1-yl)-5H- ]
) ) ) 5H-dibenzo[b,e][1]
dibenzo[b,e][1][2]diazepine[3] ) )
[2]diazepine[4][5]
N-Nitroso N-Demethyl ) )
Synonyms ) Clozapine Impurity 15
Clozapine[3]
CAS Number 6104-71-8 (for parent amine) 156632-03-0[4][5][6][7]

Molecular Formula

C17H16CINsO[3]

C1sH1sCINsO[4][5][6]

O=NN(CC1)CCN1C2=NC3=C(

0=NN1C2=CC=C(Cl)C=C2N=

SMILES NC4=C2C=CC=C4)C=CC(Cl)= C(N3CCN(C)CC3)C4=CC=CC
C3[3] =C14[4][6]
INChl=1S/C17H16CIN50/c18-  InChl=1S/C18H18CIN50/c1-
12-5-6-15-16(11-12)20-17(13-  22-8-10-23(11-9-22)18-14-4-2-

InChl 3-1-2-4-14(13)19-15)22-7-9- 3-5-16(14)24(21-25)17-7-6-

23(21-24)10-8-22/h1-
6,11,19H,7-10H2

13(19)12-15(17)20-18/h2-
7,12H,8-11H2,1H3[4][6]

Physicochemical Properties

The following table summarizes the key physicochemical properties of the two N-nitroso-

clozapine derivatives. It is important to note that much of this data is computed and may not

have been experimentally verified.

Table 2: Physicochemical Properties of N-nitroso-clozapine Derivatives
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N-nitroso-desmethyl-

Property . N-nitroso-clozapine
clozapine

Molecular Weight 341.8 g/mol 355.82 g/mol [8]

Appearance Not specified Pale Yellow Solid[5]

Solubility Not specified Soluble in DMSO, Methanol[5]

Purity (by HPLC) Not specified 98.89%[5]

" . Store at 2-8°C for long-term
Storage Condition Not specified
storage

Synthesis and Formulation
General Synthesis Approach

Detailed experimental protocols for the synthesis of N-nitroso-clozapine derivatives are not
readily available in peer-reviewed literature. However, their synthesis can be inferred from the
general chemistry of nitrosamine formation. These compounds are typically formed by the
reaction of a secondary or tertiary amine with a nitrosating agent, such as nitrous acid (formed
from nitrite salts under acidic conditions).[9]

The logical synthetic precursors for these impurities are N-desmethylclozapine and clozapine,
respectively. The nitrosation of N-desmethylclozapine would yield N-nitroso-desmethyl-
clozapine, while the nitrosation of clozapine could potentially lead to N-nitroso-clozapine.
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Synthesis of N-nitroso-clozapine

Nitrosating Agent
|
] ) N-nitroso-clozapine
NIFOSatlori

Synthesis of N-nitroso-desmethyl-clozapine

Nitrosating Agent
N-desmethylclozapine

N-nitroso Compound Metabolic Activation
»

N-nitroso-desmethyl-clozapine

j@ Reactive Electrophilic Intermediate DNA Alkylation DNA Adducts Leads to Mutations
>

CYP450 Enzymes
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Radioligand Binding Assay Workflow

Prepare cell membranes expressing the receptor of interest

Incubate membranes with a fixed concentration of radioligand
and varying concentrations of the test compound
(N-nitroso-clozapine derivative)

:

(Separate bound from free radioligand by rapid filtratioa

:

G}uantify radioactivity of the filter-bound complea

:

( Analyze data to determine ICso and calculate Ki )

Determine Receptor Binding Affinity
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Ames Test (Bacterial Reverse Mutation Assay) Workflow

Prepare bacterial strains with specific mutations
(e.g., Salmonella typhimurium)

est compound with and without metabolic activation (S9 mix)

:

Cncubate plates at 37°C for 48-72 hours)

:

(Count the number of revertant colonies)

:

Gompare the number of revertants in treated vs. control group9

( Expose bacterial strains to varying concentrations of the )
t

Assess Mutagenic Potential

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitroso-clozapine-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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